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Compound of Interest

Compound Name: Abl127

Cat. No.: B15576478 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This document provides essential safety and logistical information for the proper

disposal of Abl127, a selective and covalent inhibitor of protein methylesterase 1 (PME-1).

The following procedures are based on the Safety Data Sheet (SDS) for Abl127 and general

best practices for the disposal of hazardous laboratory chemicals. Adherence to these

guidelines is crucial to mitigate risks to personnel and the environment.

Chemical and Physical Properties of Abl127
A summary of the key quantitative data for Abl127 is provided in the table below for easy

reference.

Property Value

Molecular Formula C₁₇H₂₀N₂O₅

Molecular Weight 332.35 g/mol

IC₅₀ (HEK293T cells) 6.4 nM

IC₅₀ (MDA-MB-231 cells) 4.2 nM

CAS Number 1073529-41-5

Storage Temperature -20°C (1 month), -80°C (6 months)
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Hazard Identification and Safety Precautions
According to the Safety Data Sheet, Abl127 is classified with the following hazards:

Acute toxicity, oral (Category 4): Harmful if swallowed.

Skin corrosion/irritation (Category 2): Causes skin irritation.

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

Before initiating any disposal procedures, it is imperative to adhere to the following safety

precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles with side shields, and a lab coat.

Ventilation: Handle Abl127 in a well-ventilated area, preferably within a certified chemical

fume hood.

Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not breathe dust, fumes,

gas, mist, vapors, or spray.

Step-by-Step Disposal Protocol
The primary principle for the disposal of Abl127 is to treat it as hazardous chemical waste.

Under no circumstances should it be disposed of down the drain or in regular trash.

Experimental Protocol for the Disposal of Abl127 Waste:

Waste Segregation:

Designate a specific, clearly labeled, and sealed container for Abl127 waste. The label

should include "Hazardous Waste," the chemical name "Abl127," and the relevant hazard

pictograms.
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Segregate Abl127 waste from other laboratory waste streams to prevent inadvertent

mixing and potential chemical reactions.

Collection of Waste:

Solid Waste: Collect unused or expired Abl127 powder, contaminated personal protective

equipment (e.g., gloves, disposable lab coats), and any contaminated labware (e.g.,

pipette tips, weighing boats) in the designated hazardous waste container.

Liquid Waste: Collect solutions containing Abl127 in a separate, sealed, and clearly

labeled hazardous liquid waste container. If the solvent is flammable, the container must

be appropriate for flammable liquid waste.

Spill Management:

In the event of a spill, immediately alert personnel in the vicinity and evacuate the area if

necessary.

For liquid spills, absorb the material using an inert absorbent material (e.g., vermiculite,

sand, or commercial sorbent pads).

For solid spills, carefully sweep or scoop the material to avoid generating dust.

Place all contaminated absorbent and cleaning materials into the designated Abl127
hazardous waste container.

Decontaminate the spill area with a suitable solvent (e.g., alcohol), followed by soap and

water. All decontamination materials must also be disposed of as hazardous waste.

Final Disposal:

Ensure the hazardous waste container is securely sealed.

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials, until collection.

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
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contractor. Always follow your institution's specific procedures for hazardous waste pickup.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Abl127.
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Caption: Workflow for the safe disposal of Abl127 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15576478?utm_src=pdf-body-img
https://www.benchchem.com/product/b15576478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of Abl127, thereby fostering a secure and compliant research environment. Always

consult your institution's specific safety and disposal guidelines.

To cite this document: BenchChem. [Proper Disposal of Abl127: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576478#abl127-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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